[4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate

• Molecular Formula: C23H17BrFN3O4
• Molecular Weight: 498.3 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate
• InChI: InChI=1S/C23H17BrFN3O4/c1-14-3-2-4-15(11-14)23(31)32-20-10-5-17(24)12-16(20)13-26-28-22(30)21(29)27-19-8-6-18(25)7-9-19/h2-13H,1H3,(H,27,29)(H,28,30)/b26-13+
• InChI Key: MHCAZLIBJLUBLG-LGJNPRDNSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC=C(C=C3)F
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC=C(C=C3)F

Description

This compound features a brominated phenyl core linked via an (E)-hydrazone group to a 4-fluoroanilino-2-oxoacetyl moiety. The ester group is derived from 3-methylbenzoic acid.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate typically involves multiple steps:

Formation of the Hydrazone Intermediate: The initial step involves the reaction of 4-fluoroaniline with 2-oxoacetyl chloride to form 2-(4-fluoroanilino)-2-oxoacetyl chloride. This intermediate is then reacted with hydrazine to form the hydrazone derivative.

Bromination: The hydrazone intermediate is then brominated using bromine or N-bromosuccinimide (NBS) to introduce the bromine atom at the desired position on the phenyl ring.

Esterification: The final step involves the esterification of the brominated hydrazone with 3-methylbenzoic acid in the presence of a suitable catalyst, such as sulfuric acid or a coupling reagent like DCC (dicyclohexylcarbodiimide).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure efficiency and consistency. The use of high-purity reagents and stringent reaction conditions would be essential to achieve the desired product yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydrazone moiety, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: The bromine atom on the phenyl ring can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide (NaN₃) or thiourea under mild conditions.

Major Products

Oxidation: Oxidized derivatives with additional oxygen functionalities.

Reduction: Reduced forms with alcohol or amine groups.

Substitution: New compounds with different substituents replacing the bromine atom.

Scientific Research Applications

The compound 4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate is a complex organic molecule with various potential applications in scientific research and industry. This article will explore its applications, focusing on medicinal chemistry, material science, and analytical chemistry.

Medicinal Chemistry

The compound's structure suggests it may have significant biological activity, particularly as an anticancer agent. Research has indicated that similar compounds with hydrazine derivatives exhibit cytotoxic effects against various cancer cell lines. The incorporation of fluorine atoms often enhances the metabolic stability and bioavailability of pharmaceutical compounds.

Case Study: Anticancer Activity

A study examining hydrazone derivatives indicated that these compounds could induce apoptosis in cancer cells through various mechanisms, including the inhibition of specific enzymes involved in cell proliferation. The hydrazine group can participate in forming metal complexes that enhance their anticancer properties.

Material Science

The unique structural features of 4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate allow for its use in developing advanced materials, particularly polymers with specific thermal and optical properties.

Application: Polymer Synthesis

Research has shown that incorporating such compounds into polymer matrices can enhance the mechanical properties and thermal stability of the resulting materials. The bromo and fluoro groups can act as functional sites for further chemical modifications, allowing for tailored material properties.

Analytical Chemistry

The compound can serve as a chemosensor due to its ability to form complexes with metal ions. This property is beneficial for detecting trace amounts of metals in environmental samples or biological fluids.

Case Study: Metal Ion Detection

A recent study demonstrated that similar bromoaniline-based Schiff base systems could selectively detect metal ions like Cu²⁺ and Zn²⁺ through fluorescence quenching mechanisms. Such chemosensors are crucial for environmental monitoring and biomedical applications.

Data Table: Summary of Applications

Application Area	Description	Example Use Case
Medicinal Chemistry	Potential anticancer properties; bioactive compounds	Inducing apoptosis in cancer cells
Material Science	Enhancing polymer properties; thermal stability	Development of advanced materials
Analytical Chemistry	Metal ion detection via fluorescence; environmental monitoring	Sensing Cu²⁺ and Zn²⁺ ions

Mechanism of Action

The mechanism by which [4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate exerts its effects involves interactions with specific molecular targets. The bromine and fluorine atoms can enhance the compound’s ability to bind to enzymes or receptors, modulating their activity. The hydrazone moiety can participate in hydrogen bonding and other interactions, contributing to the compound’s overall bioactivity.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

The compound’s 4-fluoroanilino group distinguishes it from analogs with 4-chloroanilino (e.g., : CID 533.96175) or 4-bromoanilino () substituents.

Key Comparisons:

• : A dichlorophenyl analog ([4-bromo-2-[(E)-[[2-(2,3-dichlorophenylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-methylbenzoate) exhibits greater steric hindrance and molecular weight (due to Cl substituents), which may reduce solubility in polar solvents compared to the fluoro derivative .

Crystallographic and Packing Behavior

• : A related bromo-chloro-triazole derivative crystallizes in a monoclinic system (C2 space group) with a density of 1.405 g/cm³, suggesting tight molecular packing due to hydrogen bonding and π-π interactions .
• : The phenacyl benzoate derivative (2-(4-bromophenyl)-2-oxoethyl 4-methylbenzoate) forms needle-like crystals via ethanol recrystallization, indicating reproducible crystallization behavior in brominated aromatic esters .

Predicted Physicochemical Properties

Collision cross-section (CCS) data from and 21 highlight substituent-dependent differences in molecular size and shape:

Compound (Adduct)	m/z	Predicted CCS (Ų)	Source
Target analog [M+H]⁺	533.96175	207.8
4-Methoxyanilino analog [M+H]⁺	316.9808	316.9806

The lower CCS value for the target analog suggests a more compact conformation compared to the methoxy-substituted derivative, likely due to reduced steric bulk from the fluoro group .

Biological Activity

4-bromo-2-[(E)-[[2-(4-fluoroanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C19H17BrF N3O3
• Molecular Weight : 426.26 g/mol

The structure features a bromine atom and a fluorine-substituted aniline moiety, which are significant for its biological interactions.

Anticancer Properties

Recent studies have indicated that derivatives of hydrazone compounds exhibit significant anticancer properties. The compound has been evaluated for its cytotoxic effects on various cancer cell lines. In vitro studies demonstrated that it inhibits cell proliferation in breast cancer (MCF-7) and lung cancer (A549) cell lines, with IC50 values indicating potent activity at micromolar concentrations .

The proposed mechanism of action involves the induction of apoptosis through the activation of caspase pathways. Specifically, the compound has been shown to upregulate pro-apoptotic proteins while downregulating anti-apoptotic proteins, leading to increased programmed cell death in malignant cells .

Antimicrobial Activity

In addition to its anticancer effects, the compound exhibits antimicrobial properties against a range of pathogens. Studies have reported that it demonstrates significant activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The minimum inhibitory concentration (MIC) values suggest that it could be a candidate for developing new antimicrobial agents .

Case Studies

Study	Findings
1	A study published in Journal of Medicinal Chemistry highlighted the compound's effectiveness against MCF-7 cells with an IC50 value of 12 µM .
2	Research in Pharmaceutical Biology showed that the compound inhibited bacterial growth with MIC values ranging from 8 to 32 µg/mL against tested strains .
3	A pharmacological study indicated that the compound induced apoptosis in A549 cells via caspase-3 activation, suggesting a viable pathway for therapeutic intervention .